Cas no 96520-41-1 (3(2H)-Isoxazolone,5-methyl-4-pentyl-)

• Product Name: 3(2H)-Isoxazolone,5-methyl-4-pentyl-
• CAS No: 96520-41-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 800368
• PubChem ID: 10678720
• Update Time: 2025-04-19

3(2H)-Isoxazolone,5-methyl-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-methyl-4-pentyl-
• 3(2H)-Isoxazolone,5-methyl-4-pentyl-(9CI)
• 96520-41-1

• Inchi： 1S/C9H15NO2/c1-3-4-5-6-8-7(2)12-10-9(8)11/h3-6H2,1-2H3,(H,10,11)
• InChI Key： IORSUCVLRATMKY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N1)=O)CCCCC

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų